Cas no 28635-99-6 ((2S)-2-(2S)-2-{(tert-butoxy)carbonylamino}-4-methylpentanamidopropanoic acid)

• Product Name: (2S)-2-(2S)-2-{(tert-butoxy)carbonylamino}-4-methylpentanamidopropanoic acid
• CAS No: 28635-99-6
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 1435795
• PubChem ID: 6917551
• Update Time: 2025-04-20

(2S)-2-(2S)-2-{(tert-butoxy)carbonylamino}-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-
• (2S)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoic acid
• (2S)-2-(2S)-2-{(tert-butoxy)carbonylamino}-4-methylpentanamidopropanoic acid
• EN300-23701024
• XW12261
• (t-butoxycarbonyl)-l-leucyl-l-alanine
• SCHEMBL9336693
• CMLDBU00000296
• DTXSID20426061
• (2S)-2-[(2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanamido]propanoic acid
• 28635-99-6

• Inchi： 1S/C14H26N2O5/c1-8(2)7-10(11(17)15-9(3)12(18)19)16-13(20)21-14(4,5)6/h8-10H,7H2,1-6H3,(H,15,17)(H,16,20)(H,18,19)/t9-,10-/m0/s1
• InChI Key： DQXXTKCYGQDBKO-UWVGGRQHSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)C)=O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.18428
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides